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Compound of Interest

3-(2-Hydroxy-1-
Compound Name: o
naphthyl)propanenitrile

Cat. No.: BO76561

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 3-(2-Hydroxy-1-
naphthyl)propanenitrile, a naphthalene-based organic compound. The information herein is
intended to support research and development activities by providing accurate molecular
formula and weight information.

Core Compound Data

The fundamental molecular properties of 3-(2-Hydroxy-1-naphthyl)propanenitrile have been
determined and are summarized below. This data is critical for stoichiometric calculations,
analytical characterization, and computational modeling.

Property Value Source
Molecular Formula C13H11NO [11[2]
Molecular Weight 197.23 g/mol [1]

3-(2-hydroxynaphthalen-1-
IUPAC Name . [1]
yl)propanenitrile

CAS Number 14233-73-9 [2]
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Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis or specific biological assays of
3-(2-Hydroxy-1-naphthyl)propanenitrile are not extensively documented in publicly available
literature. The characterization of this compound typically involves standard analytical
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry
(MS), and Infrared (IR) spectroscopy to confirm its structure and purity[1]. Researchers seeking
to synthesize or utilize this compound would need to refer to generalized synthetic
methodologies for similar naphthalene derivatives or develop specific protocols based on
established organic chemistry principles.

Compound Characterization Workflow

The logical workflow for the characterization of a novel or synthesized compound like 3-(2-
Hydroxy-1-naphthyl)propanenitrile is a critical process in chemical and pharmaceutical
research. The following diagram illustrates a typical workflow from synthesis to biological
evaluation.
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Figure 1: General Compound Characterization Workflow

Click to download full resolution via product page

Caption: General workflow for chemical synthesis, validation, and biological evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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